Cas no 111781-56-7 (2-Pyridin-3-yl-piperazine)

• Product Name: 2-Pyridin-3-yl-piperazine
• CAS No: 111781-56-7
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• MDL: MFCD07373192
• CID: 1199512
• PubChem ID: 3872289
• Update Time: 2025-08-05

2-Pyridin-3-yl-piperazine Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-3-ylpiperazine
• SureCN9592443
• (2S)-2-(pyridin-3-yl)piperazine
• Piperazine, 2-(3-pyridinyl)-
• ACMC-20merz
• 2-(3-pyridinyl)piperazine
• 2-Pyridin-3-yl-piperazine
• AC1MZGVQ
• 2-(3-PYRIDINYL)-PIPERAZINE
• CTK0D3500
• 2-PYRIDIN-3-YL PIPERAZINE
• 1213132-98-9
• Z1198172584
• AB36507
• AB36504
• MFCD07373192
• CGUDKJYHYOYXAQ-UHFFFAOYSA-N
• AS-45721
• (S)-2-PYRIDIN-3-YL-PIPERAZINE
• A910335
• 1213010-32-2
• 111781-56-7
• AKOS006230511
• 2-(Pyridin-3-yl)piperazine
• AR3944
• SCHEMBL9592443
• AB36510
• CS-0171157
• DTXSID10397670
• (R)-2-PYRIDIN-3-YL-PIPERAZINE
• DB-127163
• EN300-198549

• MDL： MFCD07373192
• Inchi： 1S/C9H13N3/c1-2-8(6-10-3-1)9-7-11-4-5-12-9/h1-3,6,9,11-12H,4-5,7H2
• InChI Key： CGUDKJYHYOYXAQ-UHFFFAOYSA-N
• SMILES： N1CCNCC1C1C=NC=CC=1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 37Ų

Experimental Properties

• Color/Form: Liquid

2-Pyridin-3-yl-piperazine Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Additional information on 2-Pyridin-3-yl-piperazine

Chemical Profile of 2-Pyridin-3-yl-piperazine (CAS No. 111781-56-7)

2-Pyridin-3-yl-piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 111781-56-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the piperazine class, characterized by a six-membered ring containing two nitrogen atoms, and is fused with a pyridine ring. The structural motif of 2-Pyridin-3-yl-piperazine makes it a versatile scaffold for the development of various bioactive molecules, particularly in medicinal chemistry.

The significance of 2-Pyridin-3-yl-piperazine lies in its potential as a pharmacophore in drug design. The combination of the pyridine and piperazine moieties provides a unique set of electronic and steric properties that can be exploited to modulate biological targets. Recent studies have highlighted its role in the synthesis of compounds with therapeutic applications, including those targeting neurological disorders, cardiovascular diseases, and infectious diseases.

In the realm of medicinal chemistry, 2-Pyridin-3-yl-piperazine has been extensively explored for its ability to interact with biological receptors and enzymes. The nitrogen atoms in both the pyridine and piperazine rings contribute to hydrogen bonding capabilities, which are crucial for binding affinity and selectivity. This feature has made it a valuable building block in the design of small-molecule drugs that require precise interaction with biological targets.

One of the most compelling aspects of 2-Pyridin-3-yl-piperazine is its utility in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Researchers have leveraged the structural properties of 2-Pyridin-3-yl-piperazine to design molecules that selectively inhibit specific kinases, thereby modulating cellular processes and potentially treating disease states.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-Pyridin-3-yl-piperazine interacts with biological targets. Molecular docking studies and virtual screening have enabled researchers to predict binding affinities and optimize lead compounds more efficiently. These computational tools have been instrumental in identifying novel derivatives of 2-Pyridin-3-yl-piperazine with improved pharmacological profiles.

The synthesis of 2-Pyridin-3-yl-piperazine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and cyclization techniques. The choice of starting materials and reaction conditions significantly impacts the efficiency of the synthesis process. Recent improvements in synthetic methodologies have enabled more streamlined production processes, making 2-Pyridin-3-yl-piperazine more accessible for research applications.

In addition to its pharmaceutical applications, 2-Pyridin-3-yl-piperazine has shown promise in materials science. Its unique structural features make it suitable for use as a ligand in catalytic systems or as a component in functional materials. The ability to tune its electronic properties through derivatization allows for diverse applications in areas such as organic electronics and sensor technology.

The safety profile of 2-Pyridin-3-yl-piperazine is another critical consideration in its application across various fields. While it is not classified as a hazardous or controlled substance, proper handling procedures must be followed to ensure safe laboratory practices. Researchers must adhere to standard safety protocols when working with this compound, including appropriate storage conditions and personal protective equipment.

Future research directions for 2-Pyridin-3-yl-piperazine include exploring its potential in drug discovery beyond traditional therapeutic areas. Emerging evidence suggests that this compound may have applications in neurodegenerative diseases, where modulation of specific signaling pathways could lead to novel treatment strategies. Furthermore, its role in developing next-generation antiviral agents is being actively investigated due to its ability to interact with viral proteases and enzymes.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for utilizing compounds like 2-Pyridin-3-yl-piperazine. AI-driven platforms can predict novel derivatives with enhanced pharmacological properties by analyzing vast datasets and identifying patterns that human researchers might overlook. This synergy between computational methods and experimental chemistry promises to accelerate the development of next-generation therapeutics.

In conclusion, 2-Pyridin-3-yl-piperazine (CAS No. 111781-56-7) is a multifaceted compound with significant potential across pharmaceuticals, materials science, and beyond. Its unique structural features make it an invaluable scaffold for drug design, while recent advancements in synthetic methodologies and computational chemistry continue to expand its applications. As research progresses, 2-Pyridin-3-yli piperazine is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.